Cas no 39950-36-2 (2-(Phenylsulfanyl)-1,1'-biphenyl)

• Product Name: 2-(Phenylsulfanyl)-1,1'-biphenyl
• CAS No: 39950-36-2
• MF: C₁₈H₁₄S
• MW: 262.368763446808
• CID: 2825740
• Update Time: 2023-08-07

2-(Phenylsulfanyl)-1,1'-biphenyl Chemical and Physical Properties

Names and Identifiers

• 2-(Phenylsulfanyl)-1,1'-biphenyl
• phenylsulphanyl biphenyl
• 2-(Phenylthio)biphenyl
• 1-phenyl-2-phenylsulfanylbenzene
• [1,1'-Biphenyl]-2-yl(phenyl)sulfane

• Inchi： 1S/C18H14S/c1-3-9-15(10-4-1)17-13-7-8-14-18(17)19-16-11-5-2-6-12-16/h1-14H
• InChI Key： GGEHGERKWVJUBK-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)C1=CC=CC=C1C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 250
• XLogP3: 5.6
• Topological Polar Surface Area: 25.3